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Audience: Researchers, scientists, and drug development professionals.
Introduction

Iron(lll), tris(diethyldithiocarbamato)- (Fe(Etzdtc)s) is an octahedral coordination complex of
iron(l11).[1] This compound is of significant interest in coordination chemistry and materials
science due to its characteristic spin-crossover (SCO) behavior, where its magnetic state is
sensitive to temperature.[1][2] At low temperatures, it exists in a low-spin configuration,
transitioning to a high-spin state near room temperature.[1] This property makes it a model
compound for studying magnetic phenomena in molecular materials. Additionally, its reactivity
with nitric oxide allows for its use as an efficient NO trapping agent.[1] This protocol details a
reliable method for the synthesis of Fe(Etzdtc)s via a salt metathesis reaction and its
subsequent crystallization to obtain a high-purity solid.

Experimental Protocol

This protocol outlines the necessary steps for the synthesis of the Iron(lll),
tris(diethyldithiocarbamato)- complex, followed by the procedure for obtaining high-quality
crystals.

1. Materials and Equipment

« Reagents:
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o

Sodium diethyldithiocarbamate trinydrate (NaS2CNEt2-3H20)

o

Iron(11l) chloride hexahydrate (FeCls-6H20) or Iron(ll) chloride tetrahydrate (FeClz-4H20)[3]

[¢]

Dichloromethane (CHzCl2)

Distilled or deionized water

[e]

e Equipment:

o Magnetic stirrer and stir bar

o Beakers or Erlenmeyer flasks

o Graduated cylinders

o Buchner funnel and filter paper

o Vacuum flask

o Crystallizing dish or beaker for slow evaporation

o Spatula and weighing balance

o Fume hood

2. Synthesis of Iron(lll), tris(diethyldithiocarbamato)-

The synthesis of Iron tris(dithiocarbamate) complexes is typically achieved through salt
metathesis reactions.[1][4]

e Prepare Reactant Solutions:

o In a 100 mL beaker, dissolve 3 equivalents of sodium diethyldithiocarbamate trihydrate in
30 mL of distilled water. Stir until fully dissolved.

o In a separate 50 mL beaker, dissolve 1 equivalent of an iron salt (e.g., FeClz-6Hz20) in 10
mL of distilled water.
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e Reaction:

o While stirring the sodium diethyldithiocarbamate solution, slowly add the iron salt solution
dropwise.

o Adark brown to black precipitate of Iron(lll), tris(diethyldithiocarbamato)- will form
immediately.[1]

o Continue stirring the mixture at room temperature for approximately 10-15 minutes to
ensure the reaction goes to completion.[3]

« |solation and Purification:
o Collect the precipitate by vacuum filtration using a Blchner funnel.

o Wash the solid product thoroughly with several portions of distilled water to remove any
unreacted salts and impurities.

o Allow the solid to air-dry on the filter paper or in a desiccator to remove residual water. The
product is a dark brown to black solid.[1]

3. Crystallization
e Dissolution:
o Transfer the dried, crude Fe(Etzdtc)s powder to a clean beaker.

o Add a minimal amount of dichloromethane (CH2Clz) and stir to dissolve the solid
completely. The solution should be highly concentrated.

e Slow Evaporation:

o Cover the beaker with parafilm or aluminum foil and pierce a few small holes in the
covering. This will allow for the slow evaporation of the solvent.

o Place the beaker in a fume hood, undisturbed, at room temperature.

e Crystal Formation:
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o Over a period of several days, as the dichloromethane slowly evaporates, dark red or

black crystals of Fe(Etzdtc)s will form.[3]

o Once a suitable amount of crystals has formed, they can be collected by decanting the

remaining solvent.

o The crystals should be dried under a gentle stream of nitrogen or in a vacuum to remove

any remaining solvent.

Data Presentation

Table 1: Physicochemical and Characterization Data for Iron(lll), tris(diethyldithiocarbamato)-

Property Value Reference(s)
Tris(diethyldithiocarbamato)iro
IUPAC Name [1]
n
Chemical Formula CisH3oFeNsSs [1][5]
Molar Mass 500.63 g/mol [1]
Appearance Dark brown to black solid [1]
Density 1.404 g/cm3 [1]
B Soluble in organic solvents like
Solubility ) [1]
dichloromethane
Octahedral coordination with
Symmetry [1]

idealized D3z symmetry

X-ray Crystallography

Fe-S bond length: ~231 pm at
79 K (low-spin), ~241 pm at
297 K (high-spin - corrected

value from original)

[1]

Magnetic Properties

Exhibits spin-crossover (SCO)
behavior sensitive to

temperature

[1](2]
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Note: The original source stated an Fe-S bond length of 356 pm at 297 K, which is likely a
typographical error and has been adjusted to a more typical value for high-spin Fe(lll)-S bonds
based on general chemical knowledge.

Mandatory Visualization

Caption: Workflow for the synthesis and crystallization of Iron(lll), tris(diethyldithiocarbamato)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethyldithiocarbamato-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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